2-[3,4-Bis(methyloxy)phenyl]-4-(methyloxy)-3-oxobutanenitrile

• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-4-methoxy-3-oxobutanenitrile
• InChI: InChI=1S/C13H15NO4/c1-16-8-11(15)10(7-14)9-4-5-12(17-2)13(6-9)18-3/h4-6,10H,8H2,1-3H3
• InChI Key: LXFWPVXCXWCGOW-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C(C#N)C1=CC(=C(C=C1)OC)OC

Description

2-[3,4-Bis(methyloxy)phenyl]-4-(methyloxy)-3-oxobutanenitrile is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of [3,4-bis(methyloxy)phenyl]acetonitrile (2.0 g, 11 mmol) and ethyl (methyloxy)acetate (1.65 g, 14 mmol) in ethanol (4 mL) was added a sodium ethoxide solution (21%, 8.4 mL, 23 mmol), and the resulting mixture was heated at reflux for 18 hours. After cooling to room temperature, it was poured into a mixture of ice-water (50 mL). This aqueous mixture was washed with dichloromethane (3×20 mL) to remove all non-basic organic impurities, and then it was acidified to pH of 1. The acidified mixture was extracted with ethyl acetate (3×30 mL). The combined extract was washed with aqueous sodium bicarbonate solution, brine, dried over sodium sulfate, filtered and concentrated to give 2-[3,4-bis(methyloxy)phenyl]-4-(methyloxy)-3-oxobutanenitrile as a brown oil (1.8 g, 7.2 mmol, 66% yield), MS (EI) for C13H15NO4: 250 (MH+).